Cas no 2166827-52-5 (1-(2-methoxyphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 1-(2-methoxyphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2166827-52-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6023029
• PubChem ID: 164663866
• Update Time: 2025-06-30

1-(2-methoxyphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)bicyclo2.1.1hexan-2-one
• EN300-1572823
• 1-(2-methoxyphenyl)bicyclo[2.1.1]hexan-2-one
• 2166827-52-5

• Inchi： 1S/C13H14O2/c1-15-11-5-3-2-4-10(11)13-7-9(8-13)6-12(13)14/h2-5,9H,6-8H2,1H3
• InChI Key： AILHNIRJSHMUKQ-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1(C1C=CC=CC=1OC)C2

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-methoxyphenyl)bicyclo2.1.1hexan-2-one

1-(2-Methoxyphenyl)bicyclo[2.1.1]hexan-2-one: A Comprehensive Overview

1-(2-Methoxyphenyl)bicyclo[2.1.1]hexan-2-one, a compound with the CAS registry number 21668-52-5, is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound is notable for its unique bicyclic structure, which combines a bicyclo[2.1.1]hexanone framework with a methoxy-substituted phenyl group. The integration of these structural elements imparts distinctive chemical and physical properties, making it a subject of interest in various fields, including pharmacology, materials science, and organic synthesis.

The core of this molecule, the bicyclo[2.1.1]hexanone, is a bicyclic ketone that exhibits significant rigidity due to its bridged bicyclic system. This rigidity is advantageous in designing molecules with specific stereochemical properties, which is particularly valuable in drug design and catalysis. The methoxyphenyl group attached to the bicyclic system introduces electronic and steric effects that can influence the compound's reactivity and solubility. Recent studies have highlighted the potential of such structures in modulating biological activities, making them promising candidates for drug development.

Recent advancements in synthetic chemistry have enabled more efficient routes to synthesize 1-(2-methoxyphenyl)bicyclo[2.1.1]hexan-2-one and related compounds. Researchers have explored various methodologies, including ring-closing metathesis and enolate-based cyclizations, to construct the bicyclic framework with high precision. These methods not only enhance the scalability of synthesis but also allow for fine-tuning of substituents to optimize desired properties.

In terms of applications, this compound has shown potential in the field of pharmacology as a lead molecule for developing bioactive agents. Its rigid structure and functional groups make it suitable for targeting specific protein pockets or enzyme active sites. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting its role in anti-cancer drug discovery.

Beyond pharmacology, bicyclo[2.1.1]hexanone derivatives are being investigated for their use in materials science, particularly in the development of advanced polymers and liquid crystals. The unique combination of rigidity and functionality in these compounds can lead to materials with tailored mechanical and electronic properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-(2-methoxyphenyl)bicyclo[2.1.1]hexan-2-one is crucial for its sustainable use. Recent research has focused on assessing its biodegradability under various conditions, aiming to minimize its environmental footprint while maximizing its industrial applications.

In conclusion, 1-(2-methoxyphenyl)bicyclo[2.1.1]hexan-2-one stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure continues to inspire innovative research directions, driven by advancements in synthetic methods and insights into its biological and material properties.